Cas no 428477-60-5 (ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)acetate)

ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)acetate structure
428477-60-5 structure
Product Name:ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)acetate
CAS No:428477-60-5
MF:C12H13BrO5
MW:317.132623434067
MDL:MFCD02256783
CID:3057402
PubChem ID:883058
Update Time:2025-04-21

ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

    • (5-Bromo-4-formyl-2-methoxy-phenoxy)-acetic acid ethyl ester
    • ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)acetate
    • STK292827
    • SR-01000235364
    • DSA47760
    • AKOS000303553
    • EN300-228022
    • 428477-60-5
    • CS-0240352
    • SR-01000235364-1
    • Z1263977866
    • ethyl (5-bromo-4-formyl-2-methoxyphenoxy)acetate
    • MDL: MFCD02256783
    • Inchi: 1S/C12H13BrO5/c1-3-17-12(15)7-18-11-5-9(13)8(6-14)4-10(11)16-2/h4-6H,3,7H2,1-2H3
    • InChI Key: QWWOPJZRVBIKEM-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C=C1C=O)OC)OCC(=O)OCC

Computed Properties

  • Exact Mass: 315.99464Da
  • Monoisotopic Mass: 315.99464Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 61.8Ų

ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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